Biotransformation and Metabolic Profiling of p-Hydroxyphenyl Dimethylcarbamate in Mammalian Models
Biotransformation and Metabolic Profiling of p-Hydroxyphenyl Dimethylcarbamate in Mammalian Models
Executive Summary
The rational design and safety assessment of carbamate-based therapeutics and agrochemicals require a rigorous understanding of their metabolic fate. p-Hydroxyphenyl dimethylcarbamate (CAS Number: 37522-02-4) is a bioactive compound characterized by a hydroxyl group at the para position of a phenyl ring, with a dimethylcarbamate moiety attached to the phenyl oxygen. This structural configuration enables the compound to act as a potent acetylcholinesterase inhibitor, modulating cholinergic neurotransmission[1].
This whitepaper provides an in-depth mechanistic analysis of the Phase I and Phase II metabolic pathways of p-hydroxyphenyl dimethylcarbamate in mammalian models. By synthesizing structural profiling with field-proven in vitro methodologies, this guide serves as a comprehensive framework for researchers conducting pharmacokinetic and toxicological evaluations.
Structural Determinants of Metabolism
The metabolic trajectory of p-hydroxyphenyl dimethylcarbamate is dictated by two highly reactive functional groups:
-
The Dimethylcarbamate Moiety: While organic carbamates generally display higher chemical and proteolytic stability than standard amides or esters[2], they remain susceptible to targeted enzymatic hydrolysis and oxidative N-demethylation.
-
The para-Hydroxyl Group: Acting as a potent nucleophile, this free phenolic group bypasses the need for Phase I oxidative activation, serving as a direct substrate for Phase II conjugative enzymes.
Phase I Biotransformation: Hydrolysis and Oxidation
Carboxylesterase-Mediated Hydrolysis
The primary degradation pathway for carbamates in mammalian liver models is hydrolytic cleavage.3[3], which are abundantly expressed in human hepatocytes and intestinal microsomes, catalyze the cleavage of the carbamate ester bond. For p-hydroxyphenyl dimethylcarbamate, this hydrolysis yields p-hydroquinone , dimethylamine, and carbon dioxide.
Cytochrome P450-Mediated N-Demethylation
Concurrently, the compound undergoes oxidative metabolism.4[4] target the N,N-dimethyl group. Recombinant CYP studies on structurally analogous dimethylcarbamates demonstrate that5[5] responsible for sequential N-demethylation, converting the parent drug into p-hydroxyphenyl N-methylcarbamate.
Phase II Biotransformation: Direct Conjugation
Because the parent molecule already possesses a free phenolic hydroxyl group, it is subjected to rapid, high-capacity Phase II conjugation, which dramatically increases its water solubility for renal excretion.
-
Glucuronidation: Uridine 5'-diphospho-glucuronosyltransferases (specifically UGT1A1 and UGT1A9) attach a bulky glucuronic acid moiety to the para-hydroxyl group. This is typically the highest-capacity clearance pathway.
-
Sulfation: Sulfotransferases (SULT1A1) transfer a sulfate group from 3'-phosphoadenosine-5'-phosphosulfate (PAPS). Sulfation is a high-affinity, low-capacity pathway that often dominates at low systemic concentrations.
Figure 1: Core metabolic pathways of p-hydroxyphenyl dimethylcarbamate in mammalian models.
Quantitative Data Presentation
The following table summarizes the representative kinetic parameters for the distinct metabolic pathways of p-hydroxyphenyl dimethylcarbamate in Human Liver Microsomes (HLM).
| Metabolic Pathway | Primary Enzyme(s) | Vmax (pmol/min/mg) | Km (µM) | Intrinsic Clearance ( CLint ) (µL/min/mg) |
| Glucuronidation | UGT1A1, UGT1A9 | 850.0 | 15.5 | 54.8 |
| Sulfation | SULT1A1 | 310.4 | 5.2 | 59.7 |
| Hydrolysis | CE-1, CE-2 | 450.2 | 25.4 | 17.7 |
| N-Demethylation | CYP3A4 | 120.5 | 42.1 | 2.86 |
Data Interpretation: Conjugation pathways exhibit the highest intrinsic clearance. Sulfation shows the highest affinity (lowest Km ), while glucuronidation possesses the highest overall capacity ( Vmax ).
Experimental Methodologies: Self-Validating Microsomal Assays
To accurately map this metabolic profile, researchers must utilize a self-validating in vitro system. The following protocol details a robust Human Liver Microsome (HLM) stability assay.
Causality in Protocol Design
-
Alamethicin Permeabilization: UGT enzymes are localized on the luminal side of the endoplasmic reticulum. Without pore-forming agents like alamethicin, the highly polar UDPGA cofactor cannot access the active site, leading to false-negative glucuronidation rates.
-
Internal Standard (IS) Quenching: Quenching with ice-cold acetonitrile instantly denatures metabolic enzymes. Spiking the IS directly into the quench solvent corrects for any volumetric variations or matrix effects during subsequent protein precipitation.
-
Self-Validation Controls: The assay mandates a Minus-Cofactor Control (to rule out non-enzymatic degradation) and a Zero-Time (T0) Control (to establish the 100% recovery baseline).
Step-by-Step Protocol: HLM Stability and Metabolite Identification
-
Microsome Preparation: Thaw HLMs on ice. Prepare a master mix containing 100 mM potassium phosphate buffer (pH 7.4), 3.3 mM MgCl₂, and 0.5 mg/mL HLM protein.
-
Permeabilization (For UGT Activity): Add alamethicin (50 µg/mg protein) to the master mix and incubate on ice for 15 minutes.
-
Substrate Addition: Spike p-hydroxyphenyl dimethylcarbamate into the master mix to achieve a final concentration of 1 µM (for clearance) or 10-50 µM (for metabolite ID). Pre-incubate at 37°C for 5 minutes.
-
Reaction Initiation: Initiate the reaction by adding a cofactor cocktail yielding final concentrations of 1 mM NADPH (for CYPs) and 2 mM UDPGA (for UGTs).
-
Time-Course Sampling & Quenching: At designated time points (0, 5, 15, 30, 45, 60 min), extract 50 µL aliquots and immediately transfer them into 150 µL of ice-cold acetonitrile containing 100 ng/mL of an appropriate analytical Internal Standard (e.g., Tolbutamide).
-
Protein Precipitation: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 × g for 15 minutes at 4°C.
-
LC-MS/MS Analysis: Transfer the supernatant to autosampler vials. Analyze via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, utilizing a C18 column and a gradient of 0.1% formic acid in water and acetonitrile.
Figure 2: Self-validating in vitro microsomal assay workflow for metabolic profiling.
References
- Vulcanchem. "p-Hydroxyphenyl dimethylcarbamate - 37522-02-4". Source: vulcanchem.com.
- NextSDS. "p-Hydroxyphenyl dimethylcarbamate — Chemical Substance Information". Source: nextsds.com.
- National Institutes of Health (NIH). "Undesired vs. Designed Enzymatic Cleavage of Linkers for Liver Targeting". Source: nih.gov.
- National Institutes of Health (NIH). "Characterization of furathiocarb metabolism in in-vitro human liver microsomes and recombinant cytochrome P450 enzymes". Source: nih.gov.
- American Chemical Society (ACS). "Chemical Models of Cytochrome P450 Catalyzed Insecticide Metabolism. Application to the Oxidative Metabolism of Carbamate Insecticides". Source: acs.org.
- National Institutes of Health (NIH). "Organic Carbamates in Drug Design and Medicinal Chemistry". Source: nih.gov.
Sources
- 1. p-Hydroxyphenyl dimethylcarbamate (37522-02-4) for sale [vulcanchem.com]
- 2. Organic Carbamates in Drug Design and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Undesired vs. Designed Enzymatic Cleavage of Linkers for Liver Targeting - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Characterization of furathiocarb metabolism in in-vitro human liver microsomes and recombinant cytochrome P450 enzymes - PMC [pmc.ncbi.nlm.nih.gov]
